![molecular formula C11H10N2O3S B1418127 4-(5-Methyl-4-oxo-4,5-dihydro-thiazol-2-ylamino)-benzoic acid CAS No. 876708-50-8](/img/structure/B1418127.png)
4-(5-Methyl-4-oxo-4,5-dihydro-thiazol-2-ylamino)-benzoic acid
Overview
Description
4-(5-Methyl-4-oxo-4,5-dihydro-thiazol-2-ylamino)-benzoic acid (MTBA) is an organic compound that has been used in scientific research for many years. It is a versatile compound that can be used in a variety of laboratory applications. MTBA has been used in the synthesis of other compounds, as a pharmaceutical intermediate, and as a reagent in biochemical and physiological experiments. In
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Chiral 2-Thiazolines : This compound has been utilized in the synthesis of new chiral 2-thiazolines (4,5-dihydro-1,3-thiazoles), which are important in the field of medicinal chemistry and drug development (Aitken et al., 1997).
- Development of Metal Complexes : It has been involved in the creation of benzothiazole-imino-benzoic acid Schiff Bases and their metal complexes, which show significant antimicrobial activity against various bacterial strains (Mishra et al., 2019).
- Creation of Anti-inflammatory Agents : Derivatives of this compound have been synthesized and evaluated for their anti-inflammatory and analgesic activities, contributing to the development of new therapeutic agents (Kumar, 2022).
Biochemical Research and Pharmacology
- Synthesis of α-Acyloxybenzothiazoleamides : It's been used as an acid component in the synthesis of unsaturated α-benzothiazole acyloxyamides, which have potential applications in biochemical research (Sheikholeslami-Farahani & Shahvelayati, 2013).
- Anticancer Research : Involved in the development of novel pyridine-thiazole hybrid molecules, demonstrating significant anticancer activities against various cancer cell lines (Ivasechko et al., 2022).
Analytical Chemistry and Material Science
- Study of Fluorescent Properties : Used in the synthesis of compounds that possess interesting fluorescent properties, relevant in the field of material science and analytical chemistry (Avetisyan et al., 2007).
- Development of Triazafulvalene System : Involved in the creation of a new triazafulvalene system, which has potential applications in the field of organic electronics and photonics (Uršič et al., 2010).
properties
IUPAC Name |
4-[(5-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3S/c1-6-9(14)13-11(17-6)12-8-4-2-7(3-5-8)10(15)16/h2-6H,1H3,(H,15,16)(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXOZYAXQSBPCLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(=O)NC(=NC2=CC=C(C=C2)C(=O)O)S1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Methyl-4-oxo-4,5-dihydro-thiazol-2-ylamino)-benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.